methyl 1-{[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetyl}-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C11H16N4O3S2/c1-18-9(17)7-2-4-15(5-3-7)8(16)6-19-11-14-13-10(12)20-11/h7H,2-6H2,1H3,(H2,12,13)
• InChI Key: FOMIDOINGSVUTP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)CSC2=NN=C(S2)N
• Molecular Formula: C11H16N4O3S2
• Molecular Weight: 316.4 g/mol

Description

Methyl 1-{[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetyl}-4-piperidinecarboxylate is a chemical compound that has garnered significant interest in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Methyl 1-{[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetyl}-4-piperidinecarboxylate has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of Methyl 1-{[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetyl}-4-piperidinecarboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that Methyl 1-{[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetyl}-4-piperidinecarboxylate can reduce inflammation and pain in animal models. It has also been shown to have anticonvulsant properties and to protect against neurodegeneration. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 1-{[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetyl}-4-piperidinecarboxylate in lab experiments is its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases. However, one limitation is that further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on Methyl 1-{[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetyl}-4-piperidinecarboxylate. One area of interest is its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases. Another area of interest is its potential use in the development of new anti-inflammatory and analgesic drugs. Further research is also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of Methyl 1-{[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetyl}-4-piperidinecarboxylate involves the reaction of 5-amino-1,3,4-thiadiazole-2-thiol with methyl 4-piperidinecarboxylate in the presence of acetic anhydride. The reaction is carried out under reflux conditions, and the product is purified using column chromatography.